Cas no 72012-09-0 (Androst-4-en-3-one,17-(1-oxo-2-propynyl)-, (17b)- (9CI))

• Product name: Androst-4-en-3-one,17-(1-oxo-2-propynyl)-, (17b)- (9CI)
• CAS No: 72012-09-0
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 565826
• PubChem ID: 172947

Androst-4-en-3-one,17-(1-oxo-2-propynyl)-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-(1-oxo-2-propynyl)-, (17b)- (9CI)
• (8S,9S,10R,13S,14S,17S)-10,13-dimethyl-17-prop-2-ynoyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 17 beta-(1-oxo-2-propynyl)androst-4-en-3-one
• Androst-4-en-3-one, 17-(1-oxo-2-propynyl)-, (17beta)-
• 17-Opao
• 72012-09-0
• 17beta-(1-Oxo-2-propynyl)androst-4-en-3-one

• Inchi： InChI=1S/C22H28O2/c1-4-20(24)19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,2)18(16)10-12-22(17,19)3/h1,13,16-19H,5-12H2,2-3H3/t16-,17-,18-,19+,21-,22-/m0/s1
• InChI Key： SDRMEFNHIVGTPD-XUCMERPOSA-N
• SMILES： CC12CCC3C(C1CCC2C(=O)C#C)CCC4=CC(=O)CCC34C

Computed Properties

• Exact Mass: 324.209
• Monoisotopic Mass: 324.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• Tautomer Count: 10
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Density: 1.11
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 200.1°C
• Refractive Index: 1.557